Cas no 1175271-71-2 (8-(Trifluoromethyl)isoquinolin-3-ol)

8-(Trifluoromethyl)isoquinolin-3-ol is a fluorinated isoquinoline derivative with notable applications in medicinal chemistry and pharmaceutical research. The trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The hydroxyl group at the 3-position provides a reactive site for further functionalization, enabling the synthesis of diverse bioactive compounds. Its structural features contribute to improved binding affinity and selectivity in target interactions, particularly in the development of enzyme inhibitors and receptor modulators. This compound is characterized by high purity and consistent performance, ensuring reliability in synthetic applications. Its utility in scaffold diversification underscores its importance in the design of novel therapeutic agents.
8-(Trifluoromethyl)isoquinolin-3-ol structure
1175271-71-2 structure
Product name:8-(Trifluoromethyl)isoquinolin-3-ol
CAS No:1175271-71-2
MF:C10H6F3NO
MW:213.15595293045
MDL:MFCD22380393
CID:3162019
PubChem ID:67520913

8-(Trifluoromethyl)isoquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 8-(Trifluoromethyl)isoquinolin-3-ol
    • 3(2H)-Isoquinolinone, 8-(trifluoromethyl)-
    • 8-(TRIFLUOROMETHYL)-2,3-DIHYDROISOQUINOLIN-3-ONE
    • 1175271-71-2
    • SY070491
    • D79782
    • 8-(trifluoromethyl)-2H-isoquinolin-3-one
    • SCHEMBL2749000
    • MFCD22380393
    • 8-Trifluoromethylisoquinolin-3-ol
    • MDL: MFCD22380393
    • Inchi: InChI=1S/C10H6F3NO/c11-10(12,13)8-3-1-2-6-4-9(15)14-5-7(6)8/h1-5H,(H,14,15)
    • InChI Key: GHLCOMBXKHUYLA-UHFFFAOYSA-N
    • SMILES: C1=CC2=CC(=O)NC=C2C(=C1)C(F)(F)F

Computed Properties

  • Exact Mass: 213.04014830g/mol
  • Monoisotopic Mass: 213.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 29.1Ų

8-(Trifluoromethyl)isoquinolin-3-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM111644-1g
8-(trifluoromethyl)isoquinolin-3-ol
1175271-71-2 95%
1g
$*** 2023-04-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
G14794-250mg
8-(Trifluoromethyl)isoquinolin-3-ol
1175271-71-2
250mg
3991.0CNY 2021-07-13
A2B Chem LLC
AE14999-250mg
8-(Trifluoromethyl)isoquinolin-3-ol
1175271-71-2 98%
250mg
$381.00 2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSP166-250mg
8-(trifluoromethyl)-2,3-dihydroisoquinolin-3-one
1175271-71-2 95%
250mg
¥2716.0 2024-04-25
1PlusChem
1P008WTZ-100mg
8-(trifluoroMethyl)isoquinolin-3-ol
1175271-71-2 98%
100mg
$208.00 2023-12-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSP166-100mg
8-(trifluoromethyl)-2,3-dihydroisoquinolin-3-one
1175271-71-2 95%
100mg
¥1628.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSP166-500mg
8-(trifluoromethyl)-2,3-dihydroisoquinolin-3-one
1175271-71-2 95%
500mg
¥3878.0 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1539754-1g
8-(Trifluoromethyl)isoquinolin-3-ol
1175271-71-2 98%
1g
¥8373.00 2024-08-09
TRC
T897345-100mg
8-(Trifluoromethyl)isoquinolin-3-ol
1175271-71-2
100mg
$ 340.00 2022-06-02
abcr
AB445204-1 g
8-(Trifluoromethyl)isoquinolin-3-ol; min. 95%
1175271-71-2
1g
€1,421.00 2022-06-10

Additional information on 8-(Trifluoromethyl)isoquinolin-3-ol

Comprehensive Overview of 8-(Trifluoromethyl)isoquinolin-3-ol (CAS No. 1175271-71-2)

8-(Trifluoromethyl)isoquinolin-3-ol (CAS No. 1175271-71-2) is a fluorinated isoquinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trifluoromethyl group at the 8-position of the isoquinoline ring, which enhances its lipophilicity and metabolic stability. This makes it a valuable intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and neurological disorders.

The growing interest in fluorinated compounds like 8-(Trifluoromethyl)isoquinolin-3-ol stems from their ability to modulate biological activity. Researchers frequently search for "trifluoromethyl isoquinoline applications" or "CAS 1175271-71-2 uses" to explore its potential in drug discovery. Its isoquinoline scaffold is particularly noteworthy, as it is a common motif in alkaloids with diverse pharmacological effects. The presence of the hydroxyl group at the 3-position further allows for functionalization, enabling the creation of derivatives with tailored properties.

In recent years, the demand for high-purity 8-(Trifluoromethyl)isoquinolin-3-ol has surged, driven by advancements in medicinal chemistry and material science. Queries such as "buy 8-(Trifluoromethyl)isoquinolin-3-ol" or "1175271-71-2 supplier" reflect the commercial interest in this compound. Its synthesis typically involves multi-step reactions, including Pd-catalyzed cross-coupling and fluorination techniques, which are topics of ongoing optimization to improve yield and scalability.

Another hot topic is the role of 8-(Trifluoromethyl)isoquinolin-3-ol in catalysis and ligand design. The compound's ability to act as a chelating agent or metal-binding moiety has been explored in homogeneous catalysis, particularly in reactions like C-H activation. This aligns with the broader trend of developing sustainable synthetic methods, a focus area for many research institutions and industries.

From an analytical chemistry perspective, characterizing 8-(Trifluoromethyl)isoquinolin-3-ol involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Researchers often search for "CAS 1175271-71-2 NMR data" or "isoquinolin-3-ol solubility" to support their experimental work. The compound's physicochemical properties, including its melting point and logP value, are critical for formulation studies.

In the context of intellectual property, 8-(Trifluoromethyl)isoquinolin-3-ol has been cited in several patents related to kinase inhibitors and antimicrobial agents. This underscores its versatility and potential for commercialization. Searches like "1175271-71-2 patent" or "trifluoromethyl isoquinoline derivatives" highlight the competitive landscape surrounding this compound.

Environmental and regulatory considerations also play a role in the adoption of 8-(Trifluoromethyl)isoquinolin-3-ol. While it is not classified as hazardous, its biodegradability and ecotoxicity are subjects of ongoing study. This aligns with the increasing emphasis on green chemistry principles in industrial applications.

In summary, 8-(Trifluoromethyl)isoquinolin-3-ol (CAS No. 1175271-71-2) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and catalysis. Its unique trifluoromethyl-substituted isoquinoline structure continues to inspire innovation across multiple scientific disciplines, making it a subject of enduring interest.

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